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Abstract

Carlina oxide, a naturally occurring polyacetylene, stands as a significant molecule at the
interface of traditional herbal medicine and modern drug discovery. First isolated in the late
19th century, this compound, predominantly found in the roots of Carlina acaulis L., has
garnered considerable attention for its broad spectrum of biological activities. This technical
guide provides an in-depth exploration of the discovery, history, chemical properties, and
multifaceted biological effects of Carlina oxide. It details the experimental protocols for its
extraction, isolation, and characterization, and presents a comprehensive summary of its
guantitative biological data. Furthermore, this guide visualizes key experimental workflows,
offering a valuable resource for researchers investigating its potential applications in the
pharmaceutical and agrochemical industries.

Introduction: From Traditional Remedy to Scientific
Scrutiny

The story of Carlina oxide is deeply rooted in the traditional use of the stemless carline thistle,
Carlina acaulis, a plant native to the alpine regions of central and southern Europe. For
centuries, the rhizome of this plant was a staple in European herbal medicine, employed as a
diuretic, cold remedy, and treatment for skin diseases. This historical use prompted scientific
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inquiry into its chemical constituents, ultimately leading to the discovery of its major bioactive
component.

The Historical Journey of a Potent Polyacetylene

The scientific investigation into the chemical makeup of Carlina acaulis essential oil dates back
to the late 19th century. The initial isolation of what would come to be known as Carlina oxide
was achieved by the German chemist F. W. Semmler in 1889. His pioneering work laid the
foundation for future research into this unique natural product.

While Semmler was the first to isolate the compound, the complete elucidation of its chemical
structure as 2-(3-phenylprop-1-ynyl)furan was a gradual process, culminating in the mid-20th
century through the application of advancing spectroscopic techniques. Today, its structure is
routinely confirmed using modern analytical methods such as Gas Chromatography-Mass
Spectrometry (GC-MS), Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)
spectroscopy, and Raman spectroscopy.

Chemical and Physical Properties

Carlina oxide is a polyacetylene, a class of compounds characterized by the presence of one
or more triple bonds. Its distinct structure, featuring a furan ring attached to a phenylpropyne
chain, is responsible for its characteristic chemical reactivity and biological activity.

Property Value

Molecular Formula C13H100

Molecular Weight 182.22 g/mol

IUPAC Name 2-(3-phenylprop-1-yn-1-yl)furan
Appearance Oily liquid

Boiling Point Not readily available

- Soluble in organic solvents; poorly soluble in
Solubility .
water

Natural Occurrence and Biosynthesis
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Carlina oxide is the principal component of the essential oil extracted from the roots of Carlina
acaulis, where it can constitute over 95% of the oil's volume. It has also been identified as a
major constituent in the essential oil of Carthamus caeruleus. The biosynthesis of
polyacetylenes in plants is a complex process, generally believed to originate from fatty acid
precursors through a series of desaturation and other enzymatic modifications.

Isolation and Purification: From Plant to Pure
Compound

The extraction and purification of Carlina oxide are critical steps for its study and potential
application. The general workflow involves obtaining the essential oil from the plant's roots,
followed by chromatographic separation to isolate the pure compound.

Experimental Protocol: Isolation of Carlina Oxide

Objective: To isolate pure Carlina oxide from the roots of Carlina acaulis.
Materials:

Dried roots of Carlina acaulis

o Clevenger-type apparatus for hydrodistillation
 Silica gel for column chromatography

» n-hexane (analytical grade)

» Rotary evaporator

e Thin-layer chromatography (TLC) plates

¢ GC-MS and NMR for analysis

Procedure:

» Hydrodistillation: The dried roots of Carlina acaulis are subjected to hydrodistillation for
several hours using a Clevenger-type apparatus. The essential oil, being less dense than
water, is collected.
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» Drying: The collected essential oil is dried over anhydrous sodium sulfate to remove any
residual water.

o Column Chromatography: The crude essential oil is loaded onto a silica gel column.
e Elution: The column is eluted with n-hexane. Fractions are collected systematically.

e Monitoring: The separation process is monitored by TLC to identify the fractions containing
Carlina oxide.

e Solvent Evaporation: Fractions containing pure Carlina oxide are combined, and the solvent
is removed under reduced pressure using a rotary evaporator.

o Purity Confirmation: The purity and identity of the isolated Carlina oxide are confirmed by
GC-MS and NMR analysis.

Click to download full resolution via product page

Isolation Workflow for Carlina Oxide.

Biological Activities and Mechanism of Action

Carlina oxide exhibits a remarkable range of biological activities, making it a subject of intense
research for its potential applications in medicine and agriculture.

Insecticidal Activity

Carlina oxide has demonstrated potent insecticidal properties against a variety of insect pests,
including mosquitos (Culex quinquefasciatus) and agricultural pests.[1] Its mechanism of action
is thought to involve the inhibition of acetylcholinesterase (AChE), an essential enzyme in the
insect nervous system.[2] Photosensitization is another proposed mechanism, where the
molecule becomes toxic upon exposure to light.[2]
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Target Organism Assay Type Result (LCsolICs0) Reference
Culex

quinquefasciatus Larvicidal assay 1.31 pg/mL [2]

(larvae)

Musca domestica Topical application - [1]
Bactrocera oleae Ingestion LCso = 1052 ppm [3]

Antifungal and Antibacterial Activity

Carlina oxide shows significant activity against various fungal and bacterial strains. This has
led to investigations into its potential as a natural food preservative and an alternative to

chemical fungicides.

Organism Activity Result (MIC) Reference

Penicillium expansum  Antifungal -

Methicillin-resistant
Staphylococcus Antibacterial -
aureus (MRSA)

Streptococcus ) i
Antibacterial -
pyogenes
Pseudomonas ) )
. Antibacterial -
aeruginosa
Candida albicans Antifungal -

Cytotoxic and Other Activities

Carlina oxide has also been shown to possess cytotoxic effects against certain cancer cell
lines. However, its toxicity profile indicates that it should be handled with care, as it can also be
toxic to non-target organisms. Additionally, it has demonstrated antitrypanosomal properties.
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Cell Line/lOrganism  Activity Result (ICs0/LCso) Reference
Human melanoma ) ] )
Cytotoxic Varies by cell line
cells
Trypanosoma brucei ]
Antitrypanosomal ICs0 = 1.0 pg/mL

brucei

Synthesis of Carlina Oxide Analogues

The potent biological activities of Carlina oxide have inspired the synthesis of various
analogues to explore structure-activity relationships and develop new compounds with
enhanced efficacy and selectivity.[1] A common synthetic approach involves a Sonogashira

coupling reaction.

General Synthetic Workflow

O—V{Substitution with a protected alkyne)—b[Deprotection)
> Sonogashira Coupling Q

Click to download full resolution via product page

Synthetic Workflow for Carlina Oxide Analogues.

Future Perspectives and Conclusion

Carlina oxide continues to be a molecule of significant interest. Its potent and diverse
biological activities, coupled with its natural origin, position it as a promising lead compound for
the development of new insecticides, antifungals, and potentially other therapeutic agents. The
challenges of sustainable sourcing and potential toxicity necessitate further research into its
synthetic production, the development of safer analogues, and the formulation of delivery
systems that enhance its efficacy while minimizing off-target effects. The journey of Carlina
oxide from a traditional herbal remedy to a modern scientific curiosity underscores the
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immense potential of natural products in addressing contemporary challenges in health and
agriculture.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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